Cas no 10271-07-5 (2(3H)-Naphthalenone,4,4a,5,6-tetrahydro-4a-methyl-)

• Product Name: 2(3H)-Naphthalenone,4,4a,5,6-tetrahydro-4a-methyl-
• CAS No: 10271-07-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 225514
• PubChem ID: 277447
• Update Time: 2025-04-19

2(3H)-Naphthalenone,4,4a,5,6-tetrahydro-4a-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Naphthalenone,4,4a,5,6-tetrahydro-4a-methyl-
• 4a-methyl-3,4,5,6-tetrahydronaphthalen-2-one
• 4,4a,5,6-tetrahydro-4a-methyl-2(3H)-naphthalenone
• 4'a-methyl-3',4',4'a,5',6',7'-hexahydro-1'H-spiro[[1,3]dioxolane-2,2'-naphthalene]
• 4a'-methyl-3',4',4a',5',6',7'-hexahydro-1'h-spiro[1,3-dioxolane-2,2'-naphthalene]
• 4a-methyl-4,4a,5,6-tetrahydro-3H-naphthalen-2-one
• 4a-Methyl-4,4a,5,6-tetrahydro-3H-naphthalin-2-on
• AC1L6P0Q
• AC1Q700C
• AG-J-42799
• AR-1G0430
• CTK4G9486
• NSC113122
• NSC-126324
• 4a-methyl-4,4a,5,6-tetrahydronaphthalen-2(3h)-one
• NBMYMYDUONUXAL-UHFFFAOYSA-N
• 4a-Methyl-4,4a,5,6-tetrahydro-2(3H)-naphthalenone
• SCHEMBL10434541
• InChI=1/C11H14O/c1-11-6-3-2-4-9(11)8-10(12)5-7-11/h2,4,8H,3,5-7H2,1H
• NSC126324
• 10271-07-5

• Inchi： 1S/C11H14O/c1-11-6-3-2-4-9(11)8-10(12)5-7-11/h2,4,8H,3,5-7H2,1H3
• InChI Key： NBMYMYDUONUXAL-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=CCCC2(C)CC1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 291.9°C at 760 mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.531
• PSA: 17.07
• LogP: 2.63200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones